Cas no 1261970-20-0 (2-(3-Chloro-5-fluorophenyl)-4-fluorobenzoic acid)

• Product Name: 2-(3-Chloro-5-fluorophenyl)-4-fluorobenzoic acid
• CAS No: 1261970-20-0
• MF: C₁₃H₇ClF₂O₂
• MW: 268.643289804459
• MDL: MFCD18320996
• CID: 2622152
• PubChem ID: 53226887
• Update Time: 2025-10-28

2-(3-Chloro-5-fluorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS017552427
• 2-(3-CHLORO-5-FLUOROPHENYL)-4-FLUOROBENZOIC ACID
• MFCD18320996
• DTXSID40690505
• 2-(3-Chloro-5-fluorophenyl)-4-fluorobenzoic acid, 95%
• 3'-Chloro-5,5'-difluoro[1,1'-biphenyl]-2-carboxylic acid
• 1261970-20-0
• 2-(3-Chloro-5-fluorophenyl)-4-fluorobenzoic acid

• MDL： MFCD18320996
• Inchi： 1S/C13H7ClF2O2/c14-8-3-7(4-10(16)5-8)12-6-9(15)1-2-11(12)13(17)18/h1-6H,(H,17,18)
• InChI Key： HNTPXOBGGGSXHD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=C(C=CC=1C(=O)O)F)F

Computed Properties

• Exact Mass: 268.0102635Da
• Monoisotopic Mass: 268.0102635Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-Chloro-5-fluorophenyl)-4-fluorobenzoic acid

2-(3-Chloro-5-fluorophenyl)-4-fluorobenzoic Acid: A Comprehensive Overview

The compound 2-(3-Chloro-5-fluorophenyl)-4-fluorobenzoic acid (CAS No. 1261970-20-0) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered considerable attention due to its unique structural properties and potential biological activities. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical behavior and functional applications.

Structure and Synthesis: The molecule features a benzoic acid core with two aromatic substituents: a 3-chloro-5-fluorophenyl group attached at the 2-position and a fluorine atom at the 4-position of the benzoic acid ring. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it suitable for various chemical transformations. The synthesis of 2-(3-Chloro-5-fluorophenyl)-4-fluorobenzoic acid typically involves multi-step processes, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation reactions. Recent studies have explored more efficient routes using microwave-assisted synthesis and catalytic systems to improve yield and purity.

Chemical Properties: The compound exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its fluorescence properties under UV light have been studied extensively, revealing potential applications in sensing and imaging technologies. The presence of chlorine and fluorine atoms in the molecule contributes to its high stability under thermal and oxidative conditions, making it ideal for use in harsh chemical environments.

Biological Activity: 2-(3-Chloro-5-fluorophenyl)-4-fluorobenzoic acid has demonstrated promising biological activity in recent studies. It has been evaluated as a potential lead compound in the development of anti-inflammatory agents, where its ability to inhibit cyclooxygenase enzymes has been highlighted. Additionally, the compound shows moderate activity against several cancer cell lines, suggesting its potential role in anticancer drug design. Researchers have also explored its use as a ligand in metalloenzyme inhibition, further expanding its therapeutic possibilities.

Applications in Materials Science: Beyond pharmacology, this compound has found applications in the development of advanced materials such as organic semiconductors and stimuli-responsive polymers. Its electronic properties make it a valuable component in organic light-emitting diodes (OLEDs) and sensors for environmental monitoring. Recent breakthroughs in nanotechnology have incorporated this compound into self-healing polymer networks, leveraging its unique reactivity under specific conditions.

Toxicological Studies: Understanding the safety profile of 2-(3-Chloro-5-fluorophenyl)-4-fluorobenzoic acid is crucial for its widespread application. Acute toxicity studies indicate low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. Chronic toxicity studies are currently underway to assess long-term exposure risks, particularly focusing on hepatotoxicity and nephrotoxicity.

Future Prospects: The versatility of 2-(3-Chloro-5-fluorophenyl)-4-fluorobenzoic acid continues to drive innovation across multiple disciplines. Ongoing research aims to optimize its synthesis for large-scale production while exploring novel applications in green chemistry and sustainable materials development. Collaborative efforts between academic institutions and industry partners are expected to accelerate the commercialization of this compound, ensuring its impact on various sectors remains significant.